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Compound of Interest

Compound Name: 4-(2-Fluorophenoxy)aniline

Cat. No.: B1310748 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 4-(2-
Fluorophenoxy)aniline

Abstract
This technical guide provides a comprehensive overview of the core physicochemical

properties, spectroscopic profile, and synthetic methodologies for 4-(2-Fluorophenoxy)aniline
(PubChem CID: 5126073). As a fluorinated diaryl ether amine, this compound serves as a

valuable and versatile building block in medicinal chemistry and materials science. Its structure,

featuring a fluorophenoxy moiety linked to an aniline ring, imparts unique electronic and

conformational properties that are of significant interest to researchers in drug development

and polymer chemistry. This document synthesizes key data on its chemical identity, structural

characteristics, and delineates field-proven protocols for its synthesis and characterization,

offering a holistic resource for scientists and researchers.

Chemical Identity and Structural Elucidation
The foundational step in utilizing any chemical entity is a precise understanding of its structure

and fundamental properties. 4-(2-Fluorophenoxy)aniline is an aromatic compound

characterized by a 2-fluorophenoxy group ether-linked to the fourth position of an aniline

molecule.
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Figure 1. Chemical Structure of 4-(2-Fluorophenoxy)aniline
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Step 1: Ullmann Condensation

Step 2: Nitro Group Reduction

2-Fluorophenol +
1-Bromo-4-nitrobenzene

CuI Catalyst
K₂CO₃ Base

High-Boiling Solvent (e.g., DMF)
Heat (100-150 °C)

Couple

1-(2-Fluorophenoxy)-4-nitrobenzene

1-(2-Fluorophenoxy)-4-nitrobenzene

Intermediate

SnCl₂·2H₂O
Concentrated HCl

THF Solvent
Room Temp to 40 °C

Reduce

4-(2-Fluorophenoxy)aniline

Purification
(Silica Gel Chromatography)

Crude Product

Figure 2. Two-Step Synthesis Workflow
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Cu(I)L

ArO-Cu(I)L

+ ArOH
- LH

ArO-Cu(III)(Ar')L

+ Ar'X (Oxidative Addition)

Regenerates Catalyst

Ar-O-Ar'

Reductive Elimination

Figure 3. Ullmann Condensation Catalytic Cycle
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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